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Compound of Interest

Compound Name: 2,5-Dibromophenol

Cat. No.: B1293422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

2,5-Dibromophenol, with a specific focus on its melting and boiling points. The information

herein is curated to support research, development, and quality control activities involving this

compound.

Physicochemical Data Summary
2,5-Dibromophenol is a halogenated aromatic compound with the molecular formula

C₆H₄Br₂O.[1] At room temperature, it typically presents as a white to pale yellow powder or

crystalline solid.[1][2] Its properties are significantly influenced by the presence of two bromine

atoms and a hydroxyl group on the benzene ring. The quantitative physicochemical data for

2,5-Dibromophenol are summarized in the table below for ease of reference and comparison.
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Property Value Source(s)

Melting Point 73-74 °C [2][3][4]

Boiling Point 244.6 °C (at 760 mmHg) [5]

244.6 ± 20.0 °C (Predicted) [2][3]

Density 2.095 g/cm³ [5]

2.1 ± 0.1 g/cm³ [3][4]

Molecular Weight 251.90 g/mol [6]

Appearance White to pale yellow powder

Solubility

Slightly soluble in water,

chloroform, and methanol.[1]

[2]

pKa 7.47 ± 0.10 (Predicted) [2]

Experimental Protocols for Property Determination
The following sections detail the standard methodologies for determining the melting and

boiling points of solid organic compounds like 2,5-Dibromophenol.

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

(typically 0.5-1.0°C) is characteristic of a pure substance, whereas impurities tend to depress

and broaden the melting range.[7] The capillary method is a widely adopted technique for this

determination.

Methodology:

Sample Preparation: A small quantity of dry 2,5-Dibromophenol is finely ground into a

powder to ensure uniform heat distribution.[8]

Capillary Loading: The powdered sample is packed into a thin-walled glass capillary tube,

sealed at one end, to a height of approximately 2-3 mm.[9]
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Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then placed in a heating apparatus,

such as a Mel-Temp device or a Thiele tube containing mineral oil.[7][8]

Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2°C

per minute, as the temperature approaches the expected melting point.[7] The sample is

observed through a magnifying lens.

Data Recording: Two temperatures are recorded:

T₁: The temperature at which the first drop of liquid appears.

T₂: The temperature at which the entire sample has completely liquefied. The melting point

is reported as the range between T₁ and T₂.[7][8]

For small quantities of a substance, the boiling point can be determined using a microscale

method, which relies on the principle that the vapor pressure of a liquid equals the atmospheric

pressure at its boiling point.[10]

Methodology:

Sample Preparation: A few milliliters of the liquid sample (or molten 2,5-Dibromophenol) are

placed into a small test tube or a Durham tube.[11][12]

Apparatus Setup:

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing

the sample.

The test tube assembly is attached to a thermometer.[12]

This entire setup is immersed in a heating bath, typically a Thiele tube filled with high-

boiling mineral oil, ensuring the sample is below the oil level.[10][12]

Heating and Observation: The Thiele tube is heated gently and uniformly.[10] As the

temperature rises, air trapped in the capillary tube will be expelled, seen as a slow stream of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.drawellanalytical.com/how-to-determine-the-melting-point-of-bromide-samples/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.drawellanalytical.com/how-to-determine-the-melting-point-of-bromide-samples/
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/product/b1293422?utm_src=pdf-body
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


bubbles. As the liquid's boiling point is approached and surpassed, a rapid and continuous

stream of bubbles will emerge from the inverted capillary.[12]

Data Recording:

Once a vigorous stream of bubbles is observed, heating is discontinued.

The apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid

just begins to enter the capillary tube.[10][12] The barometric pressure should also be

recorded for accuracy.[11]

Visualized Workflows and Relationships
The following diagrams, generated using Graphviz, illustrate key experimental workflows and

logical relationships pertinent to the analysis of 2,5-Dibromophenol.
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Sample Preparation
(Grind 2,5-Dibromophenol to a fine powder)

Capillary Loading
(Pack powder into capillary tube, 2-3 mm height)

Apparatus Setup
(Attach capillary to thermometer in heating block)

Heating
(Heat slowly, 1-2°C per minute)

Observation
(Monitor for phase change)

Record T1
(First liquid drop appears)
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Caption: Experimental workflow for melting point determination.
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Sample Preparation
(Add sample to Durham tube)

Apparatus Setup
(Invert capillary in sample, attach to thermometer)

Heating
(Immerse in Thiele tube and heat gently)

Observation 1
(Observe rapid, continuous stream of bubbles)

Temp > BP

Cooling
(Remove heat and allow to cool slowly)

Observation 2 & Recording
(Record temperature when liquid enters capillary)

Vapor Pressure = Atm. Pressure

Report Boiling Point
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Caption: Experimental workflow for boiling point determination.
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Molecular Structure of 2,5-Dibromophenol
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Caption: Structural influences on physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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